Cas no 2694731-49-0 (benzyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate)

• Product Name: benzyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate
• CAS No: 2694731-49-0
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5614160
• PubChem ID: 165948548
• Update Time: 2023-11-27

benzyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2694731-49-0
• EN300-33050475
• benzyl N-[1-(propan-2-yl)-1H-imidazol-4-yl]carbamate
• benzyl N-1-(propan-2-yl)-1H-imidazol-4-ylcarbamate

• Inchi： 1S/C14H17N3O2/c1-11(2)17-8-13(15-10-17)16-14(18)19-9-12-6-4-3-5-7-12/h3-8,10-11H,9H2,1-2H3,(H,16,18)
• InChI Key： BQOQYBPLARVUCA-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN(C=N1)C(C)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.2Ų